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Compound of Interest

Compound Name: N-(2-acetylphenyl)octanamide

CAS No.: 1040310-65-3

Cat. No.: B1416907

Get Quote

Abstract & Introduction
N-(2-acetylphenyl)octanamide is a molecule of interest in synthetic chemistry and drug

development, featuring a distinct combination of functional groups: a secondary amide, an

aromatic ketone, and a long aliphatic chain. This unique structure necessitates a multi-faceted

analytical approach for unambiguous identification, purity assessment, and structural

elucidation. These application notes provide a comprehensive guide for researchers, scientists,

and drug development professionals on the integrated use of orthogonal analytical techniques

to fully characterize this compound.

The causality behind employing a suite of techniques lies in the principle of orthogonal

analysis. Each method probes different molecular properties—nuclear spin environment

(NMR), mass-to-charge ratio (MS), chromatographic behavior (HPLC), and vibrational modes

(FTIR)—ensuring a robust and self-validating characterization package. This document outlines

detailed protocols and the scientific rationale for each method, designed to deliver a complete

and reliable analytical profile of N-(2-acetylphenyl)octanamide.
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Physicochemical Profile
A foundational understanding of the molecule's properties is critical for selecting appropriate

analytical conditions.

Property Value Source

Molecular Formula C₁₆H₂₃NO₂ [1]

Molecular Weight 261.37 g/mol [1]

CAS Number 1040310-65-3 [1]

Predicted XLogP3 ~4.0-4.5 Inferred from similar structures

Predicted Boiling Point ~444.4 °C [2]

Appearance White to off-white solid Inferred

Note: XLogP3 is a measure of hydrophobicity. A value around 4 indicates low water solubility

and a preference for non-polar organic solvents, guiding the choice of solvents for NMR and

HPLC.

Integrated Analytical Workflow
Successful characterization relies on the logical integration of multiple techniques. The

workflow below illustrates how data from each analysis builds upon the last to create a

complete molecular dossier.
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Caption: Integrated workflow for the characterization of N-(2-acetylphenyl)octanamide.

Protocols for Structure Elucidation
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the cornerstone for determining the precise chemical structure. The choice of

deuterated chloroform (CDCl₃) as a solvent is based on the compound's predicted non-polar
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nature and its ability to dissolve a wide range of organic molecules.

Protocol 4.1.1: ¹H and ¹³C NMR Analysis

Sample Preparation: Accurately weigh 5-10 mg of N-(2-acetylphenyl)octanamide and

dissolve it in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v

tetramethylsilane (TMS) as an internal standard.

Instrument Setup:

Spectrometer: 400 MHz or higher for optimal resolution.

Probe: Standard broadband probe tuned to ¹H and ¹³C frequencies.

Temperature: 298 K (25 °C).

¹H NMR Acquisition:

Pulse Program: Standard single pulse (zg30).

Spectral Width: -2 to 12 ppm.

Number of Scans: 16-32 scans.

Relaxation Delay (d1): 2 seconds.

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled pulse program (zgpg30).

Spectral Width: 0 to 220 ppm.

Number of Scans: 1024-2048 scans.

Relaxation Delay (d1): 2 seconds.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction.

Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃

solvent peak at 77.16 ppm.
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Expected ¹H and ¹³C NMR Spectral Features:

Group
¹H Chemical Shift
(δ, ppm)

¹³C Chemical Shift
(δ, ppm)

Rationale

Amide N-H
8.5 - 11.0 (broad

singlet)
-

Deshielded proton

due to resonance and

potential

intramolecular H-

bonding to the acetyl

oxygen.[3][4]

Aromatic H 7.0 - 8.0 (multiplets) 120 - 140

Protons on the phenyl

ring, with specific

splitting patterns

indicating ortho, meta,

and para

relationships.

Acetyl CH₃ ~2.6 (singlet) ~30

Protons adjacent to

the aromatic ketone

carbonyl.

Amide α-CH₂ ~2.4 (triplet) ~38
Protons adjacent to

the amide carbonyl.

Alkyl Chain (CH₂)n 1.2 - 1.7 (multiplets) 22 - 32

Overlapping signals

from the methylene

groups of the octanoyl

chain.

Terminal CH₃ ~0.9 (triplet) ~14
Terminal methyl group

of the octanoyl chain.

Ketone C=O - ~200
Carbonyl carbon of

the acetyl group.[5]

Amide C=O - ~170

Carbonyl carbon of

the octanamide group.

[5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 15 Tech Support

https://cdnsciencepub.com/doi/10.1139/v68-420
https://mr.copernicus.org/articles/2/765/
https://www.mdpi.com/2312-7481/3/4/41
https://www.mdpi.com/2312-7481/3/4/41
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS)
MS provides the molecular weight and fragmentation patterns, which act as a molecular

fingerprint. Electrospray ionization (ESI) is chosen as it is a soft ionization technique suitable

for polar and thermally labile molecules, minimizing in-source fragmentation and providing a

clear molecular ion peak.

Protocol 4.2.1: LC-MS Analysis for Molecular Weight Confirmation

Sample Preparation: Prepare a dilute solution of the compound (~10 µg/mL) in a 50:50

mixture of acetonitrile and water.

LC System (for sample introduction):

Column: C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm).

Mobile Phase: Isocratic flow of 80% acetonitrile / 20% water with 0.1% formic acid.

Flow Rate: 0.3 mL/min.

MS System (ESI positive mode):

Ion Source: Electrospray Ionization (ESI).

Polarity: Positive.

Scan Range: m/z 50 - 500.

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V.

Source Temperature: 120 °C.

Data Analysis: Look for the protonated molecule [M+H]⁺ at m/z 262.37. For high-resolution

MS (HRMS), the exact mass should be within 5 ppm of the theoretical value.

Expected Fragmentation Pattern: The most common fragmentation for aromatic amides is the

cleavage of the amide N-CO bond.[6][7]
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Primary Fragment: Formation of an acylium ion by loss of the octanoyl chain, and formation

of a resonance-stabilized benzoyl-type cation.[6][8]

McLafferty Rearrangement: Possible if a γ-hydrogen is available on the acyl chain, leading to

characteristic neutral losses.[9][10]

Protocols for Purity and Identity Confirmation
High-Performance Liquid Chromatography (HPLC)
HPLC is the gold standard for determining the purity of pharmaceutical compounds and

identifying potential impurities.[11][12] A reversed-phase method is appropriate given the non-

polar nature of N-(2-acetylphenyl)octanamide.

Protocol 5.1.1: Reversed-Phase HPLC for Purity Analysis

Sample Preparation: Dissolve the compound in acetonitrile to a final concentration of

approximately 0.5 mg/mL.

Chromatographic Conditions:

Column: C18, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

Mobile Phase B: Acetonitrile with 0.1% TFA.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Injection Volume: 10 µL.

Detector: UV at 254 nm.

Gradient Elution:
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Time (min) % Mobile Phase B

0.0 60

15.0 95

20.0 95

20.1 60

| 25.0 | 60 |

System Suitability: Before sample analysis, inject a standard solution five times. The relative

standard deviation (RSD) for the peak area should be ≤ 2.0%.

Data Analysis: Integrate all peaks. Calculate the purity of the main peak as a percentage of

the total peak area. This method is crucial for impurity profiling in drug development.[13][14]

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR confirms the presence of key functional groups by identifying their characteristic

vibrational frequencies.

Protocol 5.2.1: FTIR Analysis using ATR

Sample Preparation: Place a small amount of the solid powder directly onto the Attenuated

Total Reflectance (ATR) crystal.

Instrument Setup:

Accessory: ATR with a diamond or germanium crystal.

Scan Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 32.
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Data Acquisition: Collect a background spectrum of the clean, empty ATR crystal. Then,

collect the sample spectrum. The instrument software will automatically perform the

background subtraction.

Data Analysis: Identify characteristic absorption bands.

Expected Characteristic FTIR Peaks:

Wavenumber
(cm⁻¹)

Functional Group Vibration Type Rationale

~3300 N-H Stretch

Characteristic of a

secondary amide N-H

bond.[15]

~3050 Aromatic C-H Stretch
Indicates C-H bonds

on the phenyl ring.

~2925, ~2855 Aliphatic C-H Stretch

Asymmetric and

symmetric stretching

of CH₂ and CH₃

groups in the octanoyl

chain.

~1680 C=O (Ketone) Stretch

Carbonyl stretch of

the aromatic acetyl

group. Conjugation

lowers the frequency.

[16]

~1650 C=O (Amide I) Stretch

Carbonyl stretch of

the secondary amide.

[17][18]

~1540 N-H Bend (Amide II) In-plane bend

This peak, coupled

with the Amide I band,

is highly diagnostic for

secondary amides.

[15][19][20]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 15 Tech Support

https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-vii-amides-rest-story
https://www.jove.com/science-education/v/12324/ir-and-uvvis-spectroscopy-of-aldehydes-and-ketones
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/Lab_I/10%3A_Infrared_Spectroscopy/10.07%3A_Functional_Groups_and_IR_Tables
https://documents.thermofisher.com/TFS-Assets/MSD/Application-Notes/AN52985-protein-secondary-structure-elucidation-using-ftir-spectroscopy.pdf
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-vii-amides-rest-story
https://pubmed.ncbi.nlm.nih.gov/25307016/
https://www.researchgate.net/publication/253002373_Fourier_transform_infrared_analysis_of_amide_III_bands_of_proteins_for_the_secondary_structure_estimation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the molecule,

specifically highlighting the conjugated systems.

Protocol 5.3.1: UV-Vis Spectral Analysis

Sample Preparation: Prepare a dilute solution of the compound (~10-20 µg/mL) in a UV-

transparent solvent like ethanol or acetonitrile.

Instrument Setup:

Spectrophotometer: Dual-beam UV-Vis spectrophotometer.

Scan Range: 200 - 400 nm.

Blank: Use the same solvent as used for the sample.

Data Acquisition: Record the absorbance spectrum.

Data Analysis: Identify the wavelength of maximum absorbance (λmax).

Expected Spectral Features:

π → π* transition: An intense absorption band is expected between 230-260 nm due to the

conjugated system of the acetyl group and the aromatic ring.[21][22]

n → π* transition: A weaker absorption band may be observed at a longer wavelength (~300

nm), corresponding to the carbonyl groups.[16][23] The presence of conjugation shifts these

absorptions to longer wavelengths.[22]

Conclusion
The application of this integrated suite of analytical techniques—NMR, MS, HPLC, FTIR, and

UV-Vis—provides a rigorous and scientifically sound framework for the complete

characterization of N-(2-acetylphenyl)octanamide. By following these detailed protocols,

researchers can confidently establish the compound's identity, structure, purity, and key
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spectroscopic properties, ensuring data integrity for research, development, and regulatory

purposes.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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